1-(methylsulfonyl)-N-[4-(pyridin-4-ylmethyl)phenyl]-1,2,3,4-tetrahydroquinoline-6-carboxamide

• Molecular Formula: C23H23N3O3S
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 1-methylsulfonyl-N-[4-(pyridin-4-ylmethyl)phenyl]-3,4-dihydro-2H-quinoline-6-carboxamide
• InChI: InChI=1S/C23H23N3O3S/c1-30(28,29)26-14-2-3-19-16-20(6-9-22(19)26)23(27)25-21-7-4-17(5-8-21)15-18-10-12-24-13-11-18/h4-13,16H,2-3,14-15H2,1H3,(H,25,27)
• InChI Key: NXEBORNHCUDKDL-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N1CCCC2=C1C=CC(=C2)C(=O)NC3=CC=C(C=C3)CC4=CC=NC=C4

Description

1-(methylsulfonyl)-N-[4-(pyridin-4-ylmethyl)phenyl]-1,2,3,4-tetrahydroquinoline-6-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-(methylsulfonyl)-N-[4-(pyridin-4-ylmethyl)phenyl]-1,2,3,4-tetrahydroquinoline-6-carboxamide is not fully understood. However, studies have suggested that it may exert its effects through the inhibition of certain enzymes and receptors involved in inflammation and pain pathways, as well as the promotion of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and analgesic effects in animal models. Additionally, it has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also shown potential as a neuroprotective agent in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(methylsulfonyl)-N-[4-(pyridin-4-ylmethyl)phenyl]-1,2,3,4-tetrahydroquinoline-6-carboxamide in lab experiments is its potential as a multifunctional compound with various applications. However, limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 1-(methylsulfonyl)-N-[4-(pyridin-4-ylmethyl)phenyl]-1,2,3,4-tetrahydroquinoline-6-carboxamide include investigating its potential as a treatment for various diseases, such as cancer and neurological disorders. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. The development of more efficient synthesis methods and the optimization of dosage and administration methods are also areas for future research.

Synthesis Methods

The synthesis of 1-(methylsulfonyl)-N-[4-(pyridin-4-ylmethyl)phenyl]-1,2,3,4-tetrahydroquinoline-6-carboxamide involves the reaction of 4-(pyridin-4-ylmethyl)benzaldehyde with 1,2,3,4-tetrahydroquinoline-6-carboxylic acid in the presence of sulfuric acid and methanesulfonic acid. The resulting product is then treated with methylsulfonyl chloride to obtain the final compound.

Scientific Research Applications

1-(methylsulfonyl)-N-[4-(pyridin-4-ylmethyl)phenyl]-1,2,3,4-tetrahydroquinoline-6-carboxamide has shown potential in various scientific research applications. It has been studied for its anti-inflammatory and analgesic properties, as well as its potential as an anticancer agent. Additionally, it has been investigated for its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.